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Compound of Interest

Ethanol, 2-[2-[(4-
Compound Name:

methylphenyl)methoxy]ethoxy]-
CAS No.: 1688666-21-8

Cat. No.: B3245434

Get Quote

Executive Summary

Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]- (systematically identified as Diethylene
glycol mono(4-methylbenzyl) ether) is a glycol ether derivative used primarily as a specialized
solvent or intermediate in organic synthesis.

Immediate Action Required:
 Classification: Treat as Hazardous Organic Waste (Non-Halogenated).

* Primary Hazard: Combustible liquid with potential for peroxide formation upon prolonged
storage (due to the benzyl ether moiety).

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
Do not discharge to sewer.

Chemical Identification & Hazard Assessment
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Accurate identification is the first step in safety. This compound belongs to the glycol ether
family, modified with a lipophilic 4-methylbenzyl group.

Parameter Details

Chemical Name Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-
Systematic Name Diethylene glycol mono(4-methylbenzyl) ether
Molecular Formula C13H2003

Chemical Family Glycol Ether / Aromatic Ether

. Primary Alcohol (-OH), Ether linkages (-O-),
Key Functional Groups o
Aromatic Ring

Miscible in organic solvents (DCM, Methanol);
Solubility limited solubility in water compared to

unmaodified glycol ethers.[1]

Critical Hazards (GHS Classification)

While specific SDS data for this exact derivative may be limited, its structure dictates the
following safety profile based on the Glycol Ether and Benzyl Ether class properties:

o Flammability:Combustible Liquid (Class llIB or similar). Flash point likely >93°C (>200°F),
but burns vigorously once ignited.

e Reactivity (CRITICAL): Contains a benzyl ether linkage. Benzyl ethers are susceptible to
autoxidation, forming explosive peroxides upon exposure to air and light over time [1].

» Health: Skin and eye irritant.[1] Potential for absorption through skin (characteristic of glycol
ethers).[2]

Pre-Disposal Handling & Storage

Before disposal, the integrity of the chemical must be verified to prevent accidents during
transport.
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Peroxide Testing (Mandatory)

Because this compound contains a benzyl ether moiety, it is a Class B Peroxide Former
(concentration hazard).

» Visual Inspection: Check for crystals around the cap or stratification in the liquid. If crystals
are present, DO NOT TOUCH. Contact EHS immediately for bomb squad/remote opening.

o Test Strip Verification: If liquid is clear, use a starch-iodide peroxide test strip.
o < 20 ppm: Safe for standard disposal.

o > 20 ppm: Must be treated (reduced) before disposal.

Reduction of Peroxides (If Detected)

If peroxides are between 20-100 ppm, reduce them immediately:
» Add acidified ferrous sulfate solution or a stoichiometric excess of sodium metabisulfite.
 Stir gently and re-test until peroxides are non-detectable.

Disposal Procedures
Decision Matrix: Waste Stream Selection

Follow this logic to determine the correct waste stream.
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Waste: Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-
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Figure 1: Disposal decision tree ensuring peroxide safety and correct waste stream
segregation.

Step-by-Step Disposal Protocol
Step 1. Container Selection
¢ Use High-Density Polyethylene (HDPE) or Amber Glass containers.
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» Do not use metal cans if the waste is acidic or has high water content (corrosion risk).

e Ensure the cap has a chemically resistant liner (PTFE/Teflon).

Step 2: Labeling

Affix a hazardous waste label with the following details:

e Chemical Name: "Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-" (Do not use
abbreviations).

» Constituents: If a mixture, list all solvents (e.g., "90% Acetonitrile, 10% Analyte").

o Hazard Checkboxes: [x] Combustible/Flammable, [X] Irritant, [x] Toxic.

Step 3: Segregation
e Segregate from Oxidizers: Keep away from nitric acid, perchloric acid, or hydrogen peroxide

waste streams to prevent violent oxidation.

e Segregate from Halogens: Unless mixed experimentally, keep separate from
chloroform/DCM to reduce disposal costs (halogenated waste is more expensive to
incinerate).

Step 4: Final Disposal

o Transfer the sealed, labeled container to your facility's Central Accumulation Area (CAA).

e The facility must contract a licensed TSDF (Treatment, Storage, and Disposal Facility) for
incineration.

o RCRA Status: While not explicitly P- or U-listed, it is regulated as a characteristic hazardous
waste (Ignitability D001 if FP < 60°C, or simply generic organic hazardous waste) [2].

Emergency Response: Spills

In the event of a spill, rapid containment is necessary to prevent environmental release.
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Figure 2: Workflow for managing minor laboratory spills of glycol ether derivatives.
Spill Cleanup Kit Requirements:
o Absorbent: Polypropylene pads or vermiculite (inert clay).
o Neutralizer: Not required (pH is typically neutral).

» Solvent Wash: Use simple soap and water for final surface cleaning; avoid using bleach
(potential reaction with other organic residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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